5-Amino-4-cyano-3-methylthiophene-2-carboxamide
Overview
Description
5-Amino-4-cyano-3-methylthiophene-2-carboxamide is a chemical compound with the CAS Number: 350997-07-8 . It has a molecular weight of 181.22 . The compound is solid in its physical form .
Molecular Structure Analysis
The molecular structure of 5-Amino-4-cyano-3-methylthiophene-2-carboxamide can be represented by the linear formula C7H7N3OS . The InChI code for the compound is 1S/C7H7N3OS/c1-3-4 (2-8)7 (10)12-5 (3)6 (9)11/h10H2,1H3, (H2,9,11) .Physical And Chemical Properties Analysis
The compound is solid in its physical form . It has a molecular weight of 181.22 . The InChI code for the compound is 1S/C7H7N3OS/c1-3-4 (2-8)7 (10)12-5 (3)6 (9)11/h10H2,1H3, (H2,9,11) .Scientific Research Applications
Medicinal Chemistry: Antimicrobial Agents
Thiophene derivatives, including 5-Amino-4-cyano-3-methylthiophene-2-carboxamide , have shown significant potential as antimicrobial agents. Their structure allows for the synthesis of compounds that can be highly effective against a range of microbial strains, including bacteria such as B. subtilis, E. coli, P. vulgaris, and S. aureus . The ability to inhibit microbial growth makes these compounds valuable in the development of new antibiotics and antiseptic agents.
Pharmaceutical Development: Anti-inflammatory Drugs
The anti-inflammatory properties of thiophene derivatives make them candidates for the development of new anti-inflammatory medications. These compounds can be designed to target specific inflammatory pathways, potentially leading to drugs with fewer side effects and improved efficacy .
Material Science: Corrosion Inhibitors
In the field of material science, thiophene compounds are utilized as corrosion inhibitors. They can be applied to protect metals from corrosion, which is particularly useful in industrial settings where metal parts are exposed to harsh conditions .
Organic Electronics: Semiconductors
Thiophene-based molecules play a prominent role in the advancement of organic semiconductors. These compounds are integral to the development of organic field-effect transistors (OFETs) and organic light-emitting diodes (OLEDs), contributing to the evolution of flexible and lightweight electronic devices .
Cancer Research: Anticancer Agents
The anticancer activity of thiophene derivatives is a significant area of research. These compounds can be synthesized to interact with specific cancer cell lines, providing a pathway for the development of targeted cancer therapies .
Anesthesia: Voltage-gated Sodium Channel Blockers
Some thiophene derivatives are used as voltage-gated sodium channel blockers and have applications in anesthesia. For instance, articaine, a thiophene derivative, is used as a dental anesthetic in Europe, highlighting the versatility of these compounds in medical applications .
Antiviral Research: SARS-CoV-2 Inhibitors
Recent studies have indicated that 2-aminothiophenes, a category to which 5-Amino-4-cyano-3-methylthiophene-2-carboxamide belongs, may have applications as antiviral agents against viruses like SARS-CoV-2. This opens up new avenues for the treatment of viral infections .
Drug Discovery: Lead Molecule Development
Thiophene derivatives are indispensable in the production of combinatorial libraries for drug discovery. They serve as lead molecules in the search for new drugs, with the potential to address a wide range of health issues .
Safety And Hazards
properties
IUPAC Name |
5-amino-4-cyano-3-methylthiophene-2-carboxamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H7N3OS/c1-3-4(2-8)7(10)12-5(3)6(9)11/h10H2,1H3,(H2,9,11) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DZIJAMQPHHDKAM-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(SC(=C1C#N)N)C(=O)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H7N3OS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20396230 |
Source
|
| Record name | 5-amino-4-cyano-3-methylthiophene-2-carboxamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20396230 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
181.22 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-Amino-4-cyano-3-methylthiophene-2-carboxamide | |
CAS RN |
350997-07-8 |
Source
|
| Record name | 5-Amino-4-cyano-3-methyl-2-thiophenecarboxamide | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=350997-07-8 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 5-amino-4-cyano-3-methylthiophene-2-carboxamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20396230 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 5-amino-4-cyano-3-methylthiophene-2-carboxamide | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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